Cas no 1052541-39-5 (3-{[(thiophen-2-yl)methyl]amino}-1λ?-thiolane-1,1-dione hydrochloride)

• Product Name: 3-{[(thiophen-2-yl)methyl]amino}-1λ?-thiolane-1,1-dione hydrochloride
• CAS No: 1052541-39-5
• MF: C₉H₁₄ClNO₂S₂
• MW: 267.795958995819
• CID: 3110465
• PubChem ID: 16248163
• Update Time: 2025-05-30

3-{[(thiophen-2-yl)methyl]amino}-1λ?-thiolane-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxidotetrahydrothien-3-yl)-N-(thien-2-ylmethyl)amine hydrochloride
• 3-{[(thiophen-2-yl)methyl]amino}-1λ?-thiolane-1,1-dione hydrochloride
• 1052541-39-5
• SR-01000069221
• 3-((Thiophen-2-ylmethyl)amino)tetrahydrothiophene 1,1-dioxide hydrochloride
• G24556
• AKOS024255014
• CS-0225429
• EN300-12383
• Z89283963
• SR-01000069221-1
• 3-[(THIOPHEN-2-YLMETHYL)AMINO]-1??-THIOLANE-1,1-DIONE HYDROCHLORIDE
• C9H14ClNO2S2
• 3-[(Thiophen-2-ylmethyl)amino]-1lambda6-thiolane-1,1-dionehydrochloride
• 3-{[(thiophen-2-yl)methyl]amino}-1lambda6-thiolane-1,1-dione hydrochloride
• 1,1-dioxo-N-(thiophen-2-ylmethyl)thiolan-3-amine;hydrochloride
• 3-[(Thiophen-2-ylmethyl)amino]-1lambda6-thiolane-1,1-dione hydrochloride

• Inchi： 1S/C9H13NO2S2.ClH/c11-14(12)5-3-8(7-14)10-6-9-2-1-4-13-9;/h1-2,4,8,10H,3,5-7H2;1H
• InChI Key： BZJLJUIIABIKRQ-UHFFFAOYSA-N
• SMILES： Cl.S1(CCC(C1)NCC1=CC=CS1)(=O)=O

Computed Properties

• Exact Mass: 267.0154487Da
• Monoisotopic Mass: 267.0154487Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.8Ų

Additional information on 3-{[(thiophen-2-yl)methyl]amino}-1λ?-thiolane-1,1-dione hydrochloride

Introduction to 3-{[(thiophen-2-yl)methyl]amino}-1λ?-thiolane-1,1-dione hydrochloride (CAS No. 1052541-39-5)

3-{[(thiophen-2-yl)methyl]amino}-1λ?-thiolane-1,1-dione hydrochloride, identified by its CAS number 1052541-39-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of thiolane derivatives, which have garnered considerable attention due to their unique structural and functional properties. The presence of a thiophen-2-yl moiety and an amino group in its molecular structure contributes to its versatile reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, which is a critical factor for pharmaceutical applications. This solubility profile facilitates its use in various biological assays and drug formulation processes. The thiolane core is particularly noteworthy, as it introduces both sulfur and oxygen atoms into the molecular framework, which can participate in multiple types of chemical interactions, including hydrogen bonding, π-stacking, and metal coordination. These interactions are pivotal in modulating the biological activity of the compound.

In recent years, derivatives of thiolane have been extensively studied for their potential applications in drug discovery. The structural motif is known to exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Specifically, the thiophen-2-yl group imparts aromatic stability while the amino group serves as a hydrogen bond acceptor or donor, depending on the molecular environment. This dual functionality makes the compound an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled the prediction of binding affinities and interaction profiles for such compounds with high accuracy. Molecular docking studies have suggested that 3-{[(thiophen-2-yl)methyl]amino}-1λ?-thiolane-1,1-dione hydrochloride can interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, preliminary simulations indicate potential binding to kinases and proteases, which are key players in cancer progression. These findings align with emerging research trends that focus on developing small-molecule inhibitors targeting post-translational modifications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the thiolane ring through cyclization reactions and subsequent functionalization with the thiophen-2-yl and amino groups. Advances in green chemistry have also influenced the synthesis approach, with researchers exploring catalytic methods that minimize waste and energy consumption. Such sustainable practices are increasingly important in pharmaceutical manufacturing to meet environmental regulations.

The pharmacological evaluation of 3-{[(thiophen-2-yl)methyl]amino}-1λ?-thiolane-1,1-dione hydrochloride has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit the activity of certain enzymes associated with inflammation and tumor growth. Additionally, cell-based models have shown that this compound can induce apoptosis in cancer cell lines while exhibiting low toxicity towards normal cells. These findings underscore its potential as a lead compound for further development into therapeutic agents.

One notable aspect of this compound is its stability under various storage conditions, which is crucial for maintaining its efficacy during clinical trials and commercialization. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structural integrity throughout different stages of development. These analytical methods provide confidence in the consistency and quality of the compound across batches.

The regulatory landscape for pharmaceutical compounds like 3-{[(thiophen-2-yl)methyl]amino}-1λ?-thiolane-1,1-dione hydrochloride is stringent but well-established. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure safety and efficacy before submitting Investigational New Drug (IND) applications. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovative approaches to streamline this process while maintaining rigorous standards.

Future directions for research on this compound include exploring its mechanism of action at a molecular level using advanced imaging techniques such as cryo-electron microscopy (cryo-EM). Understanding how it interacts with biological targets will provide insights into optimizing its therapeutic potential. Additionally, combination therapies involving this compound with other drugs may enhance treatment outcomes by targeting multiple disease pathways simultaneously.

The economic impact of developing novel compounds like 3-{[(thiophen-2-yl)methyl]amino}-1λ?-thiolane-1,1-dione hydrochloride cannot be overstated. Pharmaceutical innovation drives growth in healthcare industries worldwide by addressing unmet medical needs through targeted therapies. Investment in research and development (R&D) not only yields scientific breakthroughs but also creates employment opportunities across multiple sectors.

In conclusion,3-{[(thiophen-2-yl)methyl]amino}-1λ?-thiolane-1,1-dione hydrochloride represents a significant advancement in medicinal chemistry with potential applications across various therapeutic areas. Its unique structural features combined with promising preclinical data position it as a valuable candidate for further exploration by researchers worldwide. As scientific understanding continues to evolve，this compound will likely play an important role in shaping future treatments for complex diseases.